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Compound of Interest

Compound Name: 1-Cyclohexyl-2-propen-1-one

Cat. No.: B107354 Get Quote

Essential Safety and Handling Guide for 1-
Cyclohexyl-2-propen-1-one
Disclaimer: No specific Safety Data Sheet (SDS) for 1-Cyclohexyl-2-propen-1-one (CAS No.

2177-34-6) was publicly available at the time of this writing. The following guidance is based on

the general hazards associated with α,β-unsaturated ketones and vinyl ketones. Researchers

must exercise caution and should consult a certified safety professional and the specific SDS

from the supplier before handling this chemical.

Hazard Assessment
1-Cyclohexyl-2-propen-1-one belongs to the class of α,β-unsaturated carbonyl compounds,

which are known to be reactive and potentially hazardous. Based on data for analogous

compounds like methyl vinyl ketone, the primary hazards are expected to be:

Flammability: Vinyl ketones are often flammable liquids and vapors.[1] They should be kept

away from heat, sparks, and open flames.[1][2] Electrical equipment used in the handling

area should be explosion-proof.[1][2]

Toxicity: This class of compounds can be toxic if swallowed or inhaled.[1][3] Vapors may be

fatal if inhaled in high concentrations.[1]

Skin and Eye Damage: Direct contact can cause severe skin burns and serious eye damage.

[1][3]
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Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Sensitization: Some individuals may develop skin sensitization after repeated exposure.

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory to

ensure safety.

PPE Category Specification

Eye and Face
Chemical safety goggles or a full-face shield.

Contact lenses should not be worn.

Hand

Neoprene or nitrile rubber gloves. Gloves should

be inspected before use and replaced

immediately if signs of degradation appear.

Body

A chemical-resistant lab coat or apron worn over

long-sleeved clothing and closed-toe shoes. For

larger quantities or in case of splashes, a

chemical-resistant suit is advised.

Respiratory

Work should be conducted in a certified

chemical fume hood. If a fume hood is not

available or in case of inadequate ventilation, a

NIOSH-certified respirator with an organic vapor

cartridge is required.

Operational Plan for Handling
A systematic approach to handling 1-Cyclohexyl-2-propen-1-one is crucial to minimize

exposure and risk.

3.1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational.
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Locate the nearest emergency eyewash station and safety shower and confirm they are

accessible and functional.[2]

Have appropriate spill cleanup materials (e.g., absorbent pads, sand) readily available.

Ground and bond all metal containers during transfer to prevent static discharge.[2]

Use only non-sparking tools.[2]

3.2. Handling Procedure:

Don all required personal protective equipment as outlined in the table above.

Conduct all work with 1-Cyclohexyl-2-propen-1-one inside a certified chemical fume hood.

When transferring the chemical, do so slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use.[1]

Avoid eating, drinking, or smoking in the laboratory area where the chemical is handled.[2]

3.3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and any contaminated equipment.

Properly store the chemical in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[1] The storage area should be clearly labeled.

Disposal Plan
Chemical waste must be handled and disposed of in accordance with institutional, local, and

national regulations.

Waste Collection:

Collect all waste containing 1-Cyclohexyl-2-propen-1-one in a dedicated, properly

labeled, and sealed container.
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Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Disposal:

Dispose of the chemical waste through your institution's designated hazardous waste

management program.

Handle uncleaned empty containers as you would the product itself.[3]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes.[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3]

Spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent

material. Collect the absorbed material into a sealed container for disposal.
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Safe Handling Workflow for 1-Cyclohexyl-2-propen-1-one
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Caption: Workflow for the safe handling of 1-Cyclohexyl-2-propen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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